Cas no 10591-31-8 (2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester)

2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester structure

10591-31-8 structure

Product Name:2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester

CAS No:10591-31-8

MF:C₃₆H₃₈N₄O₆

MW:622.710129261017

CID:118712

PubChem ID:135421865

Update Time:2025-04-18

2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

- 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diacetyl-3,8,13,17-tetramethyl-, 2,18-dimethyl ester
- 2,4 DIACETYL DEUTEROPORPHYRIN IX DIMETHYL ESTER
- 2,4-Diacetyl deuteroporphyrin IX dimethyl ester,Dimethyl-8,13-bis(acetyl)-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
- 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diacetyl-3,8,13,17-tetramethyl-, 2,18-dimethyl est...
- 2,4-Diacetyl deuteroporphyrin IX dimethyl ester
- 2,4-diacetyldeuteroporphyrin dimethyl ester
- 3,8-diacetyldeuteroporphyrin dimethyl ester
- 31,81-dioxo-mesoporphyrin-dimethyl ester
- diacetyldeuteroporphyrin ix dimethyl ester
- DIMETHY-8,13-BIS(ACETYL)-3,7,12,17-TETRAMETHYL-21H,23H-PORPHINE-2,18-DIPROPIONATE
- Dimethyl-8,13-bis(acetyl)-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
- diacetyldeuteroporphyrin IX dimethyl ester, synthetic
- Dimethyl 7,12-diacetyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
- methyl 3-[(13Z)-8-acetyl-13-(1-hydroxyethylidene)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-23H-porphyrin-2-yl]propanoate
- DIACETYLDEUTEROPORPHYRIN IX DIMETHYL
- NSC19439
- 10591-31-8
- SCHEMBL8071131
- AKOS024319692
- 2,18-Dimethyl 7,12-diacetyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoate
- NSC-19439
- DTXSID201128508
- methyl 3-[8,13-diacetyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
- OBXOKWVEHMQDLZ-UQOVXMQRSA-N
- 2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester
- Inchi： 1S/C36H38N4O6/c1-17-23(9-11-33(43)45-7)29-16-30-24(10-12-34(44)46-8)18(2)26(38-30)14-31-36(22(6)42)20(4)28(40-31)15-32-35(21(5)41)19(3)27(39-32)13-25(17)37-29/h13-16,40,42H,9-12H2,1-8H3/b25-13-,30-16-,31-14-,32-15-,36-22-
- InChI Key： OBXOKWVEHMQDLZ-JUUFJCPRSA-N
- SMILES： O/C(/C)=C1/C(C)=C2C=C3C(C(C)=O)=C(C)C(C=C4C(C)=C(CCC(=O)OC)C(C=C5C(CCC(=O)OC)=C(C)C(C=C/1N2)=N5)=N4)=N3 |t:7,16,28,40|

Computed Properties

Exact Mass: 622.27900
Monoisotopic Mass: 622.279135
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 46
Rotatable Bond Count: 10
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 144
XLogP3: 1.1

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 1092.3±65.0 °C at 760 mmHg
Flash Point: 614.4±34.3 °C
Refractive Index: 1.59
PSA: 143.04000
LogP: 3.18000
Vapor Pressure: 0.0±0.3 mmHg at 25°C

2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Frontier Specialty Chemicals	D622-9-50 mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester	10591-31-8	50mg	$ 184.00	2022-11-04
Frontier Specialty Chemicals	D622-9-100 mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester	10591-31-8	100mg	$ 336.00	2022-11-04
TRC	D422503-10mg	2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester	10591-31-8	10mg	$ 150.00	2023-04-17
TRC	D422503-50mg	2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester	10591-31-8	50mg	$ 563.00	2023-04-17
TRC	D422503-100mg	2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester	10591-31-8	100mg	$ 844.00	2023-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D622-9-50mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester	10591-31-8	50mg	2162CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D622-9-100mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester	10591-31-8	100mg	3880CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D622-9-50mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester	10591-31-8	50mg	2162.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D622-9-100mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester	10591-31-8	100mg	3880.0CNY	2021-07-13
SHENG KE LU SI SHENG WU JI SHU	sc-260248-50 mg	2,4-Diacetyl deuteroporphyrin IX dimethyl ester,	10591-31-8	50mg	￥1,045.00	2023-07-11

2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester Related Literature

1. Biosynthesis of porphyrins and related macrocycles. Part III. Rational syntheses of [β-13C]-, [γ-13C]-, and [δ-13C]-protoporphyrin-IX: assignment of the 13C nuclear magnetic resonance signals from the meso-carbon atoms of protoporphyrin-IX dimethyl ester

Alan R. Battersby,Gordon L. Hodgson,Masataka Ihara,Edward McDonald,John Saunders J. Chem. Soc. Perkin Trans. 1 1973 2923
2. 3,8-Diethynyl-3,8-devinylprotoporphyrin IX dimethyl ester and its haemin

Xuqin Jiang,Kevin M. Smith J. Chem. Soc. Chem. Commun. 1993 1054
3. Syntheses of some β-substituted alkyne porphyrins related to protoporphyrin-IX

Xuqin Jiang,Kevin M. Smith J. Chem. Soc. Perkin Trans. 1 1996 1601